Cas no 39969-00-1 (1-Propanol, 2-(phenylmethoxy)-, 4-methylbenzenesulfonate, (S)-)
39969-00-1 structure
Product Name:1-Propanol, 2-(phenylmethoxy)-, 4-methylbenzenesulfonate, (S)-
CAS No:39969-00-1
MF:C17H22O5S
MW:338.418584346771
CID:1514917
PubChem ID:71447093
Update Time:2025-04-21
1-Propanol, 2-(phenylmethoxy)-, 4-methylbenzenesulfonate, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 2-(phenylmethoxy)-, 4-methylbenzenesulfonate, (S)-
- 4-methylbenzenesulfonic acid,(2S)-2-phenylmethoxypropan-1-ol
- 4-Methylbenzene-1-sulfonic acid--(2S)-2-(benzyloxy)propan-1-ol (1/1)
- DTXSID30855429
- 39969-00-1
-
- Inchi: 1S/C10H14O2.C7H8O3S/c1-9(7-11)12-8-10-5-3-2-4-6-10;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,9,11H,7-8H2,1H3;2-5H,1H3,(H,8,9,10)/t9-;/m0./s1
- InChI Key: QOYCINXWQOZIPN-FVGYRXGTSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)[C@@H](C)CO
Computed Properties
- Exact Mass: 338.11886
- Monoisotopic Mass: 338.11879497g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 315
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.2Ų
Experimental Properties
- PSA: 83.83
1-Propanol, 2-(phenylmethoxy)-, 4-methylbenzenesulfonate, (S)- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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